Cas no 110815-42-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-chloro-1,3,5-trimethyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-chloro-1,3,5-trimethyl-
• CAS No: 110815-42-4
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 1195005
• PubChem ID: 13832352
• Update Time: 2025-04-20

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-chloro-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-chloro-1,3,5-trimethyl-
• 5-chloro-1,3,5-trimethyl-1,3-diazinane-2,4,6-trione
• 110815-42-4
• DTXSID80550710
• 5-Chloro-1,3,5-trimethylpyrimidine-2,4,6(1H,3H,5H)-trione

• Inchi： 1S/C7H9ClN2O3/c1-7(8)4(11)9(2)6(13)10(3)5(7)12/h1-3H3
• InChI Key： JJOPTGYTNFUDCU-UHFFFAOYSA-N
• SMILES： ClC1(C)C(N(C)C(N(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 204.03027
• Monoisotopic Mass: 204.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.69